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Compound of Interest

Compound Name: Cycloheptylurea

CAS No.: 197311-88-9

Cat. No.: B2411085

Get Quote

Executive Summary & Immediate Action
Cycloheptylurea (N-cycloheptylurea) is a substituted urea derivative commonly used as an

intermediate in pharmaceutical synthesis. While often chemically stable, it must be treated as a

regulated chemical waste due to its potential biological activity and lack of comprehensive

environmental toxicology data.

Core Directive: Do NOT dispose of Cycloheptylurea down the drain or in municipal trash. All

waste containing this compound must be segregated for High-Temperature Incineration.

Quick Reference: Hazard Profile
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Property Status Action Required

Physical State Solid (Crystalline)
Use dust-prevention weighing

methods.

Toxicity Presumed Irritant / Harmful

Treat as H302 (Harmful if

swallowed) & H315/H319

(Irritant) based on structural

analogs.

RCRA Status Non-Listed (Not P or U listed)

Manage as Non-Regulated

Chemical Waste (destined for

incineration).

Incompatibility Strong Oxidizers

Segregate from nitrates,

perchlorates, and

permanganates.

Technical Justification (The "Why")
Expert Insight: As researchers, we often handle "orphan chemicals"—compounds with valid

CAS numbers but sparse specific toxicological datasets. Cycloheptylurea (CAS 6632-26-4)

falls into this category.

In the absence of a compound-specific LD50, we apply the Read-Across Principle, using its

closest structural analog, Cyclohexylurea (CAS 698-90-8), as the safety benchmark.

Cyclohexylurea is documented as an acute oral toxin and irritant.[1] Therefore, our disposal

protocol is designed to neutralize potential biological risks through thermal destruction,

preventing environmental bioaccumulation.

Waste Segregation & Decision Logic
Effective disposal begins at the bench. Use the following decision matrix to categorize your

waste streams immediately upon generation.
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Waste Generated containing
Cycloheptylurea

Physical State?

Solid Waste
(Pure compound, powder)

Powder/Crystals

Liquid Waste
(Mother liquor, reaction mix)

Solution

Contaminated Debris
(Gloves, weigh boats, paper)

Consumables

Solid Chemical Waste Bin
(Label: Toxic/Irritant) Solvent Type? Chemically Contaminated

Debris Bin

Halogenated Waste Stream
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Waste Stream
(MeOH, EtOAc, Acetone)

No Halogens

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Cycloheptylurea waste streams at the point of

generation.

Detailed Disposal Procedures
A. Solid Waste (Pure Compound)
Context: Expired inventory or excess reagent left in the original bottle.
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Packaging: Keep the chemical in its original container if possible. If transferring, use a high-

density polyethylene (HDPE) or glass jar with a tight-sealing screw cap.

Labeling: Attach a hazardous waste tag.

Chemical Name: Cycloheptylurea.[2][3][4][5]

Hazards: Check "Toxic" and "Irritant".

Composition: 100%.[2]

Secondary Containment: Place the container into a clear, sealable plastic bag (Ziploc style)

before placing it into the lab's central Solid Waste Drum.

B. Liquid Waste (Reaction Mixtures)
Context: Cycloheptylurea dissolved in solvents (e.g., Methanol, DMSO, DCM) during

synthesis or purification.

Compatibility Check: Ensure the solution does not contain strong oxidizers (e.g., Nitric Acid)

which could react with the urea linkage.

Stream Selection:

Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform.

Non-Halogenated: If dissolved in Acetone, Methanol, Ethanol, or Ethyl Acetate.

Dissolution: If you have solid residue in a flask, dissolve it in a minimal amount of acetone or

ethanol before adding it to the Non-Halogenated waste stream. Do not dispose of solids in

liquid waste carboys.

C. Contaminated Debris
Context: Weighing boats, pipettes, gloves, and bench paper.

Collection: Place in the lab's "Chemically Contaminated Debris" bin (usually a yellow or red

bucket with a liner).
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Sharps: If a glass pipette or syringe is contaminated, it must go into the Sharps Container,

not the soft debris bin.

The Disposal Lifecycle (Lab to Destruction)
Understanding the downstream path ensures you prepare the waste correctly for the disposal

facility.

Destruction Mechanism

Research Lab
(Satellite Accumulation)

EHS / Waste Team
(Pickup & Consolidation)

Weekly Pickup Licensed Disposal Vendor
(Transport)

Manifest Creation High-Temp Incineration
(>1000°C)

Thermal Destruction CO2, H2O, NOx
(Scrubbed)

Click to download full resolution via product page

Figure 2: The chain of custody for Cycloheptylurea waste, culminating in thermal destruction.

Emergency Procedures: Spills
Scenario: You drop a 5g bottle of solid Cycloheptylurea on the floor.

Isolate: Alert nearby personnel and mark the area.

PPE: Don safety glasses, lab coat, and nitrile gloves (double-glove recommended).

Containment (Dry Spill):

Do NOT use a broom (creates dust).

Use a scoop and brush or a HEPA-filtered vacuum dedicated to chemical cleanup.

Place recovered material into a waste jar labeled "Spill Debris - Cycloheptylurea".

Decontamination:

Wipe the surface with a soap/water solution.[2][3]
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Dispose of paper towels in the Contaminated Debris bin.

Regulatory & Compliance Data
Regulatory Body Classification Code/Note

EPA (RCRA) Non-Listed

Not listed under P or U codes.

Regulated as "Characteristic"

or "State-Regulated" waste

depending on location.

DOT (Transport) Not Regulated
Unless mixed with flammable

solvents.

TSCA R&D Exemption
Strictly for research use; not

for commercial release.

Important Note on "Empty" Containers: According to EPA 40 CFR 261.7, a container is "RCRA

Empty" if all wastes have been removed using standard practices (pouring/scraping) AND no

more than 3% by weight remains. However, best practice for urea derivatives is to triple rinse

the container with a solvent (acetone) into the liquid waste stream before discarding the bottle

or treating the bottle itself as hazardous debris.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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